N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide

• IUPAC Name: N'-[2-(4-ethyl-6-oxo-1H-pyrimidin-2-yl)-5-methylpyrazol-3-yl]-N-(oxolan-2-ylmethyl)oxamide
• InChI: InChI=1S/C17H22N6O4/c1-3-11-8-14(24)21-17(19-11)23-13(7-10(2)22-23)20-16(26)15(25)18-9-12-5-4-6-27-12/h7-8,12H,3-6,9H2,1-2H3,(H,18,25)(H,20,26)(H,19,21,24)
• InChI Key: KCUCHEQFJGVNQE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)N2C(=CC(=N2)C)NC(=O)C(=O)NCC3CCCO3
• Molecular Formula: C17H22N6O4
• Molecular Weight: 374.4 g/mol
• CAS No.: 1014006-89-3

Description

N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide is a useful research compound. Its molecular formula is C17H22N6O4 and its molecular weight is 374.401. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of pyrazole derivatives, including compounds structurally related to N1-(1-(4-ethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3-methyl-1H-pyrazol-5-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide, have been a focal point of research. Studies have demonstrated methods for synthesizing these compounds, their structural elucidation through techniques like X-ray crystallography, and theoretical calculations of their properties. This research provides foundational knowledge for understanding the chemical and physical properties of these molecules, which is crucial for their application in various scientific areas (Titi et al., 2020).

Antimicrobial and Antitubercular Activity

Research into the antimicrobial and antitubercular activities of dihydropyrimidine derivatives has shown significant promise. Specifically, some compounds within this class have demonstrated potent in vitro activity against Mycobacterium tuberculosis, suggesting potential applications in developing new antitubercular agents. This line of research highlights the therapeutic potential of dihydropyrimidine derivatives in combating bacterial infections (Trivedi et al., 2010).

Anticancer Activity

The exploration of dihydropyrimidine derivatives for anticancer activity has uncovered compounds with significant efficacy against various cancer cell lines. Studies have focused on synthesizing novel derivatives and evaluating their cytotoxic effects, contributing to the development of potential new anticancer therapies. The identification of active compounds provides a basis for further investigation into their mechanisms of action and optimization for clinical use (Hafez et al., 2016).

Insecticidal and Antimicrobial Potentials

The insecticidal and antimicrobial potentials of pyrimidine-linked pyrazole derivatives have been explored, revealing compounds with effective action against specific insects and microbial strains. This research area opens up possibilities for the development of new pesticides and antimicrobial agents, addressing the need for novel solutions in agriculture and public health (Deohate & Palaspagar, 2020).